Cas no 32695-20-8 (Benzene,2-chloro-4-(chloromethyl)-1-(1-methylethoxy)-)

• Product Name: Benzene,2-chloro-4-(chloromethyl)-1-(1-methylethoxy)-
• CAS No: 32695-20-8
• MF: C₁₀H₁₂Cl₂O
• MW: 219.107681274414
• CID: 311916
• PubChem ID: 122929
• Update Time: 2025-04-19

Benzene,2-chloro-4-(chloromethyl)-1-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-4-(chloromethyl)-1-(1-methylethoxy)-
• 2-chloro-4-(chloromethyl)-1-propan-2-yloxybenzene
• 2-Chloro-4-(chloromethyl)-1-(1-methylethoxy)benzene
• 2-chloro-4-(chloromethyl)-1-(propan-2-yloxy)benzene
• DTXSID70186360
• SCHEMBL10088641
• 32695-20-8
• AKOS010948953
• NS00029316
• EINECS 251-162-6

• Inchi： 1S/C10H12Cl2O/c1-7(2)13-10-4-3-8(6-11)5-9(10)12/h3-5,7H,6H2,1-2H3
• InChI Key： XZECPLIMOPAQFE-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C=CC=1OC(C)C

Computed Properties

• Exact Mass: 218.02666
• Monoisotopic Mass: 218.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 286.9°Cat760mmHg
• Flash Point: 80.9°C
• Refractive Index: 1.521
• PSA: 9.23